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Compound Name: Difluorophenyl)methanesulfonyl

chloride

Cat. No.: B573915

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and potential applications of (3,4-Difluorophenyl)methanesulfonyl chloride, a key
building block in medicinal chemistry and organic synthesis.

Molecular Structure and Properties

(3,4-Difluorophenyl)methanesulfonyl chloride is an organosulfur compound featuring a
difluorinated phenyl ring attached to a methanesulfonyl chloride group. This combination of a
reactive sulfonyl chloride moiety and a difluorobenzyl group makes it a valuable reagent for the
synthesis of complex molecules with potential biological activity.

Molecular Structure:

The structure consists of a benzene ring substituted with two fluorine atoms at positions 3 and
4, and a methanesulfonyl chloride group (-CH2S0O2Cl) at position 1.

Diagram of the Molecular Structure of (3,4-Difluorophenyl)methanesulfonyl chloride
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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